Cas no 403483-19-2 (C60MC12)

• Product Name: C60MC12
• CAS No: 403483-19-2
• MF: C₈₁H₃₅N
• MW: 1022.1513197422
• MDL: MFCD33021459
• CID: 1512589
• PubChem ID: 125307620
• Update Time: 2025-04-21

C60MC12 Chemical and Physical Properties

Names and Identifiers

• C60MC12
• C60MC12 C60MC12
• C2415
• C60-fused N-Methylpyrrolidine-m-C12-phenyl
• PUBCHEM_53384414
• CID 53384414
• C60MC12 >2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole, 2'-(3-dodecylphenyl)-1',5'-dihydro-1'-methyl-
• 2′-(3-Dodecylphenyl)-1′,5′-dihydro-1′-methyl-2′H-[5,6]fullereno-C60-Ih-[1,9-c]pyrrole
• 403483-19-2
• D89514
• DTXSID60693715

• MDL： MFCD33021459
• Inchi： 1S/C81H35N/c1-3-4-5-6-7-8-9-10-11-12-14-19-15-13-16-20(17-19)79-81-77-70-62-50-42-33-24-22-21-23-27(24)36-43-41-32(23)34-30-25(21)28-29-26(22)31-35(33)48(50)56-54-40(31)38(29)46-45-37(28)39(30)53-55-47(34)49(41)61-63-51(43)52(44(36)42)64(62)73(77)72(63)75-68(61)66(55)69-59(53)57(45)65-58(46)60(54)71(67(56)70)78(81)74(65)76(69)80(75,81)18-82(79)2/h13,15-17,79H,3-12,14,18H2,1-2H3
• InChI Key： YDAHEEMFHYNKKQ-UHFFFAOYSA-N
• SMILES： N1(C)CC23C4C5C6C7=C8C9=C%10C%11C%12C%13C%10=C%10C8=C8C%14=C%10C%10C=%13C%13C%15C=%12C%12C%16C=%11C%11C9=C7C7=C9C=%11C=%16C%11=C%16C=%12C=%15C%12=C%15C=%13C=%10C%10=C%14C(C=4C=68)=C4C%10=C%15C6C%12=C%16C8C%11=C9C(C=57)=C2C=8C=6C34C1C1C=CC=C(CCCCCCCCCCCC)C=1

Computed Properties

• Exact Mass: 1021.28000
• Monoisotopic Mass: 1021.276950121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 82
• Rotatable Bond Count: 12
• Complexity: 4520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 23.6

Experimental Properties

• Color/Form: No data available
• Density: 2.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Chloroform (Sparingly, Heated), Benzene (Slightly, Heated)
• PSA: 3.24000
• LogP: 22.38200
• Vapor Pressure: No data available
• pka: 9.08±0.40(Predicted)

C60MC12 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Triphenylenes
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials